Cas no 861389-72-2 ([1,1'-Biphenyl]-3-carboxylicacid, 4-amino-4'-methoxy-)

• Product Name: [1,1'-Biphenyl]-3-carboxylicacid, 4-amino-4'-methoxy-
• CAS No: 861389-72-2
• MF: C₁₄H₁₃NO₃
• MW: 243.257923841476
• CID: 706569
• Update Time: 2025-11-01

[1,1'-Biphenyl]-3-carboxylicacid, 4-amino-4'-methoxy- Chemical and Physical Properties

Names and Identifiers

• [1,1'-Biphenyl]-3-carboxylicacid, 4-amino-4'-methoxy-
• 2-amino-5-(4-methoxyphenyl)benzoic acid
• 4-AMINO-4'-METHOXY[1,1'-BIPHENYL]-3-CARBOXYLIC ACID
• 4-AMINO-4'-METHOXY-1,1'-BIPHENYL-3-CARBOXYLIC ACID
• AKOS BAR-0764
• [1,1'-BIPHENYL]-3-CARBOXYLIC ACID, 4-AMINO-4'-METHOXY-

• Inchi： 1S/C14H13NO3/c1-18-11-5-2-9(3-6-11)10-4-7-13(15)12(8-10)14(16)17/h2-8H,15H2,1H3,(H,16,17)
• InChI Key： DBGWZXPXBRVICW-UHFFFAOYSA-N
• SMILES： C1(C2=CC=C(OC)C=C2)=CC=C(N)C(C(O)=O)=C1

Experimental Properties

• Density: 1.256±0.06 g/cm3(Predicted)
• Melting Point: 250 °C(Solv: dichloromethane (75-09-2); hexane (110-54-3))
• Boiling Point: 444.5±45.0 °C(Predicted)
• pka: 4.89±0.10(Predicted)

Additional information on [1,1'-Biphenyl]-3-carboxylicacid, 4-amino-4'-methoxy-

Introduction to [1,1'-Biphenyl]-3-carboxylic acid, 4-amino-4'-methoxy- (CAS No. 861389-72-2)

The compound [1,1'-Biphenyl]-3-carboxylic acid, 4-amino-4'-methoxy-, identified by its CAS number CAS No. 861389-72-2, is a significant molecule in the field of chemical and pharmaceutical research. This biphenoic derivative exhibits a unique structural configuration that has garnered attention for its potential applications in medicinal chemistry and drug development. The presence of both carboxylic and amino functional groups, along with a methoxy substituent on the opposite phenyl ring, makes this compound a versatile intermediate for synthesizing more complex molecules.

Recent advancements in the synthesis and application of this compound have highlighted its role in the development of novel therapeutic agents. The biphenoic core structure is particularly interesting due to its ability to engage in multiple types of intermolecular interactions, such as hydrogen bonding and π-π stacking, which are crucial for designing molecules with enhanced binding affinity and selectivity. In particular, the amino group at the 4-position and the carboxylic acid at the 3-position provide opportunities for further functionalization, enabling the creation of derivatives with tailored properties.

One of the most compelling aspects of [1,1'-Biphenyl]-3-carboxylic acid, 4-amino-4'-methoxy- is its potential in the development of small-molecule inhibitors for various biological targets. The methoxy group at the 4'-position of the biphenyl ring can modulate electronic properties and influence solubility, making it an ideal candidate for structure-activity relationship (SAR) studies. Researchers have been exploring its derivatives as candidates for inhibiting enzymes involved in inflammatory pathways, such as cyclooxygenases (COX) and lipoxygenases (LOX). These enzymes are key players in the pathogenesis of chronic inflammatory diseases, making them attractive targets for therapeutic intervention.

Moreover, the compound's ability to form stable complexes with metal ions has opened up new avenues in coordination chemistry and materials science. The carboxylic acid and amino groups can act as ligands, coordinating with transition metals to form supramolecular structures. These metal complexes have shown promise in applications ranging from catalysis to sensor design. For instance, complexes formed with copper(II) or zinc(II) ions have been investigated for their antimicrobial properties, highlighting the compound's potential beyond traditional pharmaceutical applications.

In terms of synthetic methodologies, [1,1'-Biphenyl]-3-carboxylic acid, 4-amino-4'-methoxy- can be synthesized through various routes, including cross-coupling reactions like Suzuki-Miyaura coupling and Buchwald-Hartwig amination. These reactions allow for precise control over regioselectivity and functional group compatibility, enabling the construction of complex biphenoic derivatives with high yields and purity. Recent studies have also explored green chemistry approaches to minimize waste and improve sustainability in the synthesis process. For example, solvent-free reactions and catalytic systems based on biodegradable materials have been reported to enhance environmental compatibility.

The pharmacological profile of [1,1'-Biphenyl]-3-carboxylic acid, 4-amino-4'-methoxy- has been extensively studied in vitro and in vivo. Preclinical trials have demonstrated its potential as an anti-inflammatory agent by modulating cytokine production and inhibiting pro-inflammatory enzyme activity. Additionally, its derivatives have shown neuroprotective effects in animal models of neurodegenerative diseases such as Alzheimer's and Parkinson's disease. These findings suggest that further optimization of its structure could lead to the development of novel therapeutics targeting central nervous system disorders.

Another area of interest is the compound's role in drug delivery systems. The biphenoic core can be incorporated into polymeric matrices or used as a carrier molecule for poorly soluble drugs. Its ability to form stable nanoparticles has been exploited for targeted drug delivery to specific tissues or cells. This approach has shown promise in enhancing therapeutic efficacy while reducing side effects. For instance, formulations incorporating this compound have been tested for targeted delivery of chemotherapeutic agents to cancerous tissues, demonstrating improved treatment outcomes compared to conventional methods.

The future directions for research on [1,1'-Biphenyl]-3-carboxylic acid, 4-amino-4'-methoxy-, particularly its derivatives, are promising and multifaceted. Advances in computational chemistry and molecular modeling are expected to accelerate the discovery of new analogs with improved pharmacological properties. Additionally, interdisciplinary approaches combining organic synthesis with bioinformatics could lead to more efficient identification of lead compounds for drug development. The integration of these technologies will not only enhance our understanding of this compound's mechanism of action but also facilitate the rapid translation of laboratory findings into clinical applications.

In conclusion, [1,1'-Biphenyl]-3-carboxylic acid, 4-amino-4'-methoxy-, CAS No. 861389-72-2, is a versatile molecule with significant potential in pharmaceutical research and development. Its unique structural features make it an ideal candidate for designing novel therapeutic agents targeting various diseases. As research continues to uncover new applications and synthetic strategies for this compound and its derivatives, it is poised to play an increasingly important role in advancing medical science.